Cas no 828912-43-2 (2-Butenoic acid,(1R,5R)-3,3,5-trimethylcyclohexyl ester, rel-)

• Product Name: 2-Butenoic acid,(1R,5R)-3,3,5-trimethylcyclohexyl ester, rel-
• CAS No: 828912-43-2
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 716064
• Update Time: 2024-02-03

2-Butenoic acid,(1R,5R)-3,3,5-trimethylcyclohexyl ester, rel- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,(1R,5R)-3,3,5-trimethylcyclohexyl ester, rel-
• 2-Butenoicacid,(1R,5R)-3,3,5-trimethylcyclohexylester,rel-(9CI)
• 2-Butenoic acid, (1R,5R)-3,3,5-trimethylcyclohexyl ester, rel-

• Inchi： 1S/C13H22O2/c1-5-6-12(14)15-11-7-10(2)8-13(3,4)9-11/h5-6,10-11H,7-9H2,1-4H3/b6-5+/t10-,11+/m1/s1
• InChI Key： YYXFUOKJVHMJDQ-PVTPVBHGSA-N
• SMILES： C(O[C@H]1C[C@@H](C)CC(C)(C)C1)(=O)/C=C/C

Experimental Properties

• Density: 0.94±0.1 g/cm3(Predicted)
• Boiling Point: 256.2±9.0 °C(Predicted)
• PSA: 26.30000
• LogP: 3.32050